3-Chloro-4-piperidin-1-ylmethylphenylamine

• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: 3-chloro-4-(piperidin-1-ylmethyl)aniline
• InChI: InChI=1S/C12H17ClN2/c13-12-8-11(14)5-4-10(12)9-15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9,14H2
• InChI Key: LOPWOXKOQRGCOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(C=C(C=C2)N)Cl

Description

3-Chloro-4-piperidin-1-ylmethylphenylamine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-4-piperidin-1-ylmethylphenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-4-piperidin-1-ylmethylphenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Prepared analogously to Example 3.1.b. from 1-(2-chloro-4-nitrobenzyl)piperidine. Yield: 1.88 g (90% of theory); C12H17ClN2 (M=224.73); calc.: molecular ion peak (M+H)+: 225/227 (Cl); found: molecular ion peak (M+H)+: 225/227 (Cl); Rf value: 0.2 (silica gel, dichloromethane/methanol (9:1)).

Synthesis routes and methods II

Procedure details

0.4 g of Raney nickel is added to a solution of 2.37 g (9.31 mmol) of 1-(2-chloro-4-nitrobenzyl)piperidine in 100 mL of THF and hydrogenated at ambient temperature and 3 bar hydrogen. After hydrogen uptake has ended, the catalyst is filtered off and the filtrate is evaporated down. Yield: 1.88 g (90% of theory); C12H17ClN2 (M=224.73); calc.: molecular ion peak (M+H)+: 255/7 (Cl); found: molecular ion peak (M+H)+: 255/7 (Cl); Rf value: 0.20 (silica gel, dichloromethane/methanol (90:10)).